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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the kinase selectivity profile of HG-10-
102-01, a potent and brain-penetrant inhibitor of Leucine-rich repeat kinase 2 (LRRK2). The

information presented herein is intended to support research and drug development efforts

targeting LRRK2, a key protein implicated in the pathogenesis of Parkinson's disease.

Executive Summary
HG-10-102-01 is a highly selective inhibitor of LRRK2, demonstrating potent inhibition of both

the wild-type enzyme and the common pathogenic G2019S mutant.[1][2] Extensive kinase

profiling has revealed a favorable selectivity profile, with significant activity limited to a small

number of off-target kinases at concentrations substantially higher than those required for

LRRK2 inhibition. This document provides a comprehensive summary of its inhibitory activity,

the experimental protocols used for its characterization, and its role within the LRRK2 signaling

pathway.
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The inhibitory activity of HG-10-102-01 has been rigorously evaluated against a broad panel of

kinases. The primary targets and key off-targets are summarized below.

Primary Target: LRRK2
HG-10-102-01 is a potent, ATP-competitive inhibitor of LRRK2. It effectively inhibits the wild-

type (WT) protein as well as several clinically relevant mutant forms associated with

Parkinson's disease.[3]

Target IC50 (nM) Notes

LRRK2 (WT) 20.3
Recombinant human LRRK2.

[1][3][4]

LRRK2 (G2019S) 3.2
A common pathogenic

mutation.[1][3][4]

LRRK2 (A2016T) 153.7
A mutation affecting inhibitor

binding.[3]

LRRK2 (G2019S + A2016T) 95.9 A double mutant.[3]

Off-Target Kinase Profile
The selectivity of HG-10-102-01 was assessed against a panel of 138 kinases. At a

concentration of 10 µM, only two kinases, MLK1 and MNK2, showed greater than 80%

inhibition.[2]

Off-Target Kinase IC50 (µM) Percent Inhibition @ 10 µM

MLK1 (Mixed-lineage kinase 1) 2.1 >80%

MNK2 (MAP kinase-interacting

serine/threonine-protein kinase

2)

0.6 >80%

Further KinomeScan analysis against a larger panel of kinases confirmed the high selectivity of

HG-10-102-01.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b15602763/docs?utm_src=pdf-body#kinase-selectivity-profile-of-hg-10-102-01-a-technical-guide
https://www.benchchem.com/product/b15602763/docs?utm_src=pdf-body#kinase-selectivity-profile-of-hg-10-102-01-a-technical-guide
https://www.merckmillipore.com/DE/en/product/LRRK2-Inhibitor-III-HG-10-102-01-Calbiochem,EMD_BIO-438195
https://www.medchemexpress.com/HG-10-102-01.html
https://www.merckmillipore.com/DE/en/product/LRRK2-Inhibitor-III-HG-10-102-01-Calbiochem,EMD_BIO-438195
https://www.caymanchem.com/product/20049/hg-10-102-01
https://www.medchemexpress.com/HG-10-102-01.html
https://www.merckmillipore.com/DE/en/product/LRRK2-Inhibitor-III-HG-10-102-01-Calbiochem,EMD_BIO-438195
https://www.caymanchem.com/product/20049/hg-10-102-01
https://www.merckmillipore.com/DE/en/product/LRRK2-Inhibitor-III-HG-10-102-01-Calbiochem,EMD_BIO-438195
https://www.merckmillipore.com/DE/en/product/LRRK2-Inhibitor-III-HG-10-102-01-Calbiochem,EMD_BIO-438195
https://www.benchchem.com/product/b15602763/docs?utm_src=pdf-body#kinase-selectivity-profile-of-hg-10-102-01-a-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC3467149/
https://www.benchchem.com/product/b15602763/docs?utm_src=pdf-body#kinase-selectivity-profile-of-hg-10-102-01-a-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC3467149/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following sections detail the methodologies employed to characterize the kinase selectivity

and cellular activity of HG-10-102-01.

In Vitro Radioactive Kinase Assay
This assay is the gold standard for quantifying the inhibitory potency of a compound against a

purified kinase.

Objective: To determine the IC50 value of HG-10-102-01 against LRRK2 and other kinases.

Materials:

Recombinant LRRK2 (wild-type or mutant)

Kinase buffer (e.g., 50 mM Tris-HCl, pH 7.5, 0.1 mM EGTA, 10 mM MgCl₂)

LRRK2 peptide substrate (e.g., Nictide)

[γ-³²P]ATP (radiolabeled) and non-radioactive ATP

HG-10-102-01 dissolved in DMSO

P81 phosphocellulose paper

50 mM phosphoric acid

Scintillation counter

Procedure:

A reaction mixture is prepared containing the LRRK2 enzyme, kinase buffer, and the peptide

substrate.

HG-10-102-01 is added at a range of concentrations to different reaction tubes. A DMSO-

only tube serves as the vehicle control.

The enzyme and inhibitor are pre-incubated for a short period (e.g., 10-15 minutes) at 30°C.
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The kinase reaction is initiated by the addition of a mixture of [γ-³²P]ATP and non-radioactive

ATP (typically at a final concentration of 100 µM).[3]

The reaction is allowed to proceed for a defined time (e.g., 20-30 minutes) at 30°C.

The reaction is terminated by spotting a portion of the mixture onto P81 phosphocellulose

paper.

The P81 papers are washed extensively with 50 mM phosphoric acid to remove any

unincorporated [γ-³²P]ATP.

The amount of radioactivity incorporated into the peptide substrate, which is bound to the

paper, is quantified using a scintillation counter.

IC50 values are calculated by plotting the percentage of kinase inhibition against the

logarithm of the inhibitor concentration.
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Reaction Preparation
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Workflow for the In Vitro Radioactive Kinase Assay.
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Cellular LRRK2 Phosphorylation Assay
(Immunoblotting)
This assay measures the ability of HG-10-102-01 to inhibit LRRK2 activity within a cellular

context by monitoring the phosphorylation status of specific LRRK2 residues.

Objective: To assess the cellular potency of HG-10-102-01 by measuring the inhibition of

LRRK2 autophosphorylation at sites such as Ser910 and Ser935.[5]

Materials:

Cell lines expressing LRRK2 (e.g., HEK293, Swiss 3T3)[5]

Cell culture medium and reagents

HG-10-102-01 dissolved in DMSO

Lysis buffer (containing protease and phosphatase inhibitors)

BCA or Bradford protein assay reagents

SDS-PAGE gels and electrophoresis equipment

PVDF or nitrocellulose membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-pSer935-LRRK2, anti-total LRRK2)

HRP-conjugated secondary antibodies

Chemiluminescent substrate and imaging system

Procedure:

Cells are cultured and treated with various concentrations of HG-10-102-01 for a specified

duration (e.g., 90 minutes).[5] A DMSO-treated sample serves as a negative control.
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Following treatment, cells are washed with ice-cold PBS and then lysed.

Cell lysates are cleared by centrifugation, and the protein concentration of the supernatant is

determined.

Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to

a membrane.

The membrane is blocked to prevent non-specific antibody binding.

The membrane is incubated with a primary antibody specific for a phosphorylated LRRK2

residue (e.g., pSer935).

After washing, the membrane is incubated with an appropriate HRP-conjugated secondary

antibody.

Protein bands are visualized using a chemiluminescent substrate and an imaging system.

To ensure equal protein loading, the membrane can be stripped and re-probed with an

antibody against total LRRK2 or a loading control protein like GAPDH.

LRRK2 Signaling Pathway
HG-10-102-01 exerts its effects by directly inhibiting the kinase activity of LRRK2, thereby

modulating its downstream signaling. LRRK2 is a complex, multi-domain protein that plays a

role in various cellular processes, including vesicular trafficking. A key class of LRRK2

substrates are Rab GTPases.[6][7][8]
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HG-10-102-01 inhibits LRRK2-mediated Rab GTPase phosphorylation.

LRRK2 phosphorylates a subset of Rab GTPases, such as Rab8, Rab10, and Rab12, on a

conserved residue within their switch II domain.[7][8] This phosphorylation event is dependent

on the Rab protein being in its active, GTP-bound state.[6] The phosphorylation of Rab proteins

by LRRK2 can alter their ability to interact with downstream effectors, thereby impacting cellular

processes like membrane trafficking, ciliogenesis, and lysosomal function.[6][7] By inhibiting

LRRK2 kinase activity, HG-10-102-01 prevents the phosphorylation of Rab GTPases and the

subsequent disruption of these vital cellular pathways. This mechanism is believed to be

central to its potential therapeutic effects in Parkinson's disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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